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Compound of Interest

Compound Name:
(-)-O-Desmethyl-N,N-bisdesmethyl

Tramadol

Cat. No.: B1140022 Get Quote

This guide provides a comparative overview of analytical methods for the quantification of

tramadol and its primary metabolites. It is intended for researchers, scientists, and drug

development professionals involved in pharmacokinetic studies, clinical monitoring, and

forensic analysis. The information presented is collated from various single-laboratory

validation studies to offer a broader perspective on method performance across different

experimental setups.

Tramadol Metabolism: A Brief Overview
Tramadol is extensively metabolized in the liver, primarily by the cytochrome P450 enzymes

CYP2D6, CYP3A4, and CYP2B6.[1][2][3] The main metabolic pathways are O-demethylation

and N-demethylation, followed by conjugation with glucuronic acid or sulfate.[1][2][4] The

primary active metabolite, O-desmethyltramadol (M1), is formed via CYP2D6 and exhibits a

significantly higher affinity for μ-opioid receptors than the parent drug.[1][2] N-

desmethyltramadol (M2) is another major metabolite, produced by CYP3A4 and CYP2B6.[2][3]

Further demethylation leads to the formation of other metabolites such as N,O-

didesmethyltramadol (M5).[2]
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Caption: Major metabolic pathways of Tramadol.

Comparative Performance of LC-MS/MS Methods for
Tramadol and Metabolite Quantification in Human
Plasma
The following tables summarize the performance characteristics of various liquid

chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of

tramadol and its key metabolites in human plasma, as reported in different single-laboratory

validation studies.

Table 1: Method Performance for Tramadol Quantification in Human Plasma
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Parameter Study 1 Study 2 Study 3 Study 4

Linearity Range

(ng/mL)
1.0 - 600.0[1] 12.5 - 1600[2][5] 2 - 300[6][7] 2.5 - 500.0

Lower Limit of

Quantification

(LLOQ) (ng/mL)

1.0[1] 12.5[2][5] 2[6][7] 2.5

Intra-day

Precision

(%RSD)

< 15% 1.6 - 10.2%[2][5] < 10.9%[6][7] 0.90 - 16.83%

Inter-day

Precision

(%RSD)

< 15% 1.6 - 10.2%[2][5] < 10.9%[6][7] 6.22 - 13.63%

Accuracy (%)
95.56 - 100.21%

[3]

89.2 - 106.2%[2]

[5]
94.9 - 105.1%

94.65 - 111.89%

(within-run)

Recovery (%) Not Reported
85.5 - 106.3%[2]

[5]
96% (mean)[6][7] Not Reported

Table 2: Method Performance for O-desmethyltramadol (M1) Quantification in Human Plasma
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Parameter Study 1 Study 2 Study 3

Linearity Range

(ng/mL)
0.5 - 300.0[1] 2.5 - 320[2][5] 2 - 300[6][7]

Lower Limit of

Quantification (LLOQ)

(ng/mL)

0.5[1] 2.5[2][5] 2[6][7]

Intra-day Precision

(%RSD)
< 15% 1.6 - 10.2%[2][5] < 10.1%[6][7]

Inter-day Precision

(%RSD)
< 15% 1.6 - 10.2%[2][5] < 6.7%[6][7]

Accuracy (%) Not Reported 89.2 - 106.2%[2][5]
-9.9 to 10.4%

(deviation)

Recovery (%) Not Reported 85.5 - 106.3%[2][5] 96% (mean)[6][7]

Table 3: Method Performance for N-desmethyltramadol (M2) and N,O-didesmethyltramadol

(M5) Quantification in Human Plasma

Parameter Study 1 (M2) Study 1 (M5/NODT)

Linearity Range (ng/mL) 2.5 - 320[2][5] 2.5 - 320[2][5]

Lower Limit of Quantification

(LLOQ) (ng/mL)
2.5[2][5] 2.5[2][5]

Intra-day Precision (%RSD) 1.6 - 10.2%[2][5] 1.6 - 10.2%[2][5]

Inter-day Precision (%RSD) 1.6 - 10.2%[2][5] 1.6 - 10.2%[2][5]

Accuracy (%) 89.2 - 106.2%[2][5] 89.2 - 106.2%[2][5]

Recovery (%) 85.5 - 106.3%[2][5] 85.5 - 106.3%[2][5]

Experimental Protocols

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/19062215/
https://www.researchgate.net/publication/308797008_Validated_determination_method_of_tramadol_and_its_desmethylates_in_human_plasma_using_an_isocratic_LC-MSMS_and_its_clinical_application_to_patients_with_cancer_pain_or_non-cancer_pain
https://pubmed.ncbi.nlm.nih.gov/18585190/
https://www.researchgate.net/publication/5269159_Determination_of_tramadol_and_O-desmethyltramadol_in_human_plasma_by_high-performance_liquid_chromatography_with_mass_spectrometry_detection
https://pmc.ncbi.nlm.nih.gov/articles/PMC10588528/
https://pubmed.ncbi.nlm.nih.gov/19062215/
https://www.researchgate.net/publication/308797008_Validated_determination_method_of_tramadol_and_its_desmethylates_in_human_plasma_using_an_isocratic_LC-MSMS_and_its_clinical_application_to_patients_with_cancer_pain_or_non-cancer_pain
https://pubmed.ncbi.nlm.nih.gov/18585190/
https://www.researchgate.net/publication/5269159_Determination_of_tramadol_and_O-desmethyltramadol_in_human_plasma_by_high-performance_liquid_chromatography_with_mass_spectrometry_detection
https://pmc.ncbi.nlm.nih.gov/articles/PMC10588528/
https://www.researchgate.net/publication/308797008_Validated_determination_method_of_tramadol_and_its_desmethylates_in_human_plasma_using_an_isocratic_LC-MSMS_and_its_clinical_application_to_patients_with_cancer_pain_or_non-cancer_pain
https://pubmed.ncbi.nlm.nih.gov/18585190/
https://www.researchgate.net/publication/5269159_Determination_of_tramadol_and_O-desmethyltramadol_in_human_plasma_by_high-performance_liquid_chromatography_with_mass_spectrometry_detection
https://pmc.ncbi.nlm.nih.gov/articles/PMC10588528/
https://www.researchgate.net/publication/308797008_Validated_determination_method_of_tramadol_and_its_desmethylates_in_human_plasma_using_an_isocratic_LC-MSMS_and_its_clinical_application_to_patients_with_cancer_pain_or_non-cancer_pain
https://pubmed.ncbi.nlm.nih.gov/18585190/
https://www.researchgate.net/publication/5269159_Determination_of_tramadol_and_O-desmethyltramadol_in_human_plasma_by_high-performance_liquid_chromatography_with_mass_spectrometry_detection
https://pmc.ncbi.nlm.nih.gov/articles/PMC10588528/
https://www.researchgate.net/publication/308797008_Validated_determination_method_of_tramadol_and_its_desmethylates_in_human_plasma_using_an_isocratic_LC-MSMS_and_its_clinical_application_to_patients_with_cancer_pain_or_non-cancer_pain
https://pubmed.ncbi.nlm.nih.gov/18585190/
https://www.researchgate.net/publication/308797008_Validated_determination_method_of_tramadol_and_its_desmethylates_in_human_plasma_using_an_isocratic_LC-MSMS_and_its_clinical_application_to_patients_with_cancer_pain_or_non-cancer_pain
https://pubmed.ncbi.nlm.nih.gov/18585190/
https://www.researchgate.net/publication/5269159_Determination_of_tramadol_and_O-desmethyltramadol_in_human_plasma_by_high-performance_liquid_chromatography_with_mass_spectrometry_detection
https://pmc.ncbi.nlm.nih.gov/articles/PMC10588528/
https://www.researchgate.net/publication/308797008_Validated_determination_method_of_tramadol_and_its_desmethylates_in_human_plasma_using_an_isocratic_LC-MSMS_and_its_clinical_application_to_patients_with_cancer_pain_or_non-cancer_pain
https://pubmed.ncbi.nlm.nih.gov/18585190/
https://www.researchgate.net/publication/308797008_Validated_determination_method_of_tramadol_and_its_desmethylates_in_human_plasma_using_an_isocratic_LC-MSMS_and_its_clinical_application_to_patients_with_cancer_pain_or_non-cancer_pain
https://pubmed.ncbi.nlm.nih.gov/18585190/
https://www.researchgate.net/publication/308797008_Validated_determination_method_of_tramadol_and_its_desmethylates_in_human_plasma_using_an_isocratic_LC-MSMS_and_its_clinical_application_to_patients_with_cancer_pain_or_non-cancer_pain
https://pubmed.ncbi.nlm.nih.gov/18585190/
https://www.researchgate.net/publication/308797008_Validated_determination_method_of_tramadol_and_its_desmethylates_in_human_plasma_using_an_isocratic_LC-MSMS_and_its_clinical_application_to_patients_with_cancer_pain_or_non-cancer_pain
https://pubmed.ncbi.nlm.nih.gov/18585190/
https://www.researchgate.net/publication/308797008_Validated_determination_method_of_tramadol_and_its_desmethylates_in_human_plasma_using_an_isocratic_LC-MSMS_and_its_clinical_application_to_patients_with_cancer_pain_or_non-cancer_pain
https://pubmed.ncbi.nlm.nih.gov/18585190/
https://www.researchgate.net/publication/308797008_Validated_determination_method_of_tramadol_and_its_desmethylates_in_human_plasma_using_an_isocratic_LC-MSMS_and_its_clinical_application_to_patients_with_cancer_pain_or_non-cancer_pain
https://pubmed.ncbi.nlm.nih.gov/18585190/
https://www.researchgate.net/publication/308797008_Validated_determination_method_of_tramadol_and_its_desmethylates_in_human_plasma_using_an_isocratic_LC-MSMS_and_its_clinical_application_to_patients_with_cancer_pain_or_non-cancer_pain
https://pubmed.ncbi.nlm.nih.gov/18585190/
https://www.researchgate.net/publication/308797008_Validated_determination_method_of_tramadol_and_its_desmethylates_in_human_plasma_using_an_isocratic_LC-MSMS_and_its_clinical_application_to_patients_with_cancer_pain_or_non-cancer_pain
https://pubmed.ncbi.nlm.nih.gov/18585190/
https://www.researchgate.net/publication/308797008_Validated_determination_method_of_tramadol_and_its_desmethylates_in_human_plasma_using_an_isocratic_LC-MSMS_and_its_clinical_application_to_patients_with_cancer_pain_or_non-cancer_pain
https://pubmed.ncbi.nlm.nih.gov/18585190/
https://www.researchgate.net/publication/308797008_Validated_determination_method_of_tramadol_and_its_desmethylates_in_human_plasma_using_an_isocratic_LC-MSMS_and_its_clinical_application_to_patients_with_cancer_pain_or_non-cancer_pain
https://pubmed.ncbi.nlm.nih.gov/18585190/
https://www.researchgate.net/publication/308797008_Validated_determination_method_of_tramadol_and_its_desmethylates_in_human_plasma_using_an_isocratic_LC-MSMS_and_its_clinical_application_to_patients_with_cancer_pain_or_non-cancer_pain
https://pubmed.ncbi.nlm.nih.gov/18585190/
https://www.researchgate.net/publication/308797008_Validated_determination_method_of_tramadol_and_its_desmethylates_in_human_plasma_using_an_isocratic_LC-MSMS_and_its_clinical_application_to_patients_with_cancer_pain_or_non-cancer_pain
https://pubmed.ncbi.nlm.nih.gov/18585190/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following sections detail the common methodologies employed in the single-laboratory

validation studies cited above.

Sample Preparation
A critical step in the bioanalysis of tramadol and its metabolites is the effective extraction of the

analytes from the biological matrix and the removal of interfering substances. Common

techniques include:

Protein Precipitation (PPT): This is a simple and rapid method where a precipitating agent,

such as acetonitrile or methanol, is added to the plasma sample to denature and precipitate

proteins.[1][2][6][7] The supernatant containing the analytes is then separated by

centrifugation for subsequent LC-MS/MS analysis.

Liquid-Liquid Extraction (LLE): LLE involves the partitioning of the analytes from the aqueous

biological sample into an immiscible organic solvent. This technique offers cleaner extracts

compared to PPT but is more labor-intensive.

Solid-Phase Extraction (SPE): SPE utilizes a solid sorbent to retain the analytes from the

sample, while interferences are washed away. The analytes are then eluted with a suitable

solvent. SPE can provide very clean extracts and allows for sample pre-concentration.

Dispersive Liquid-Liquid Microextraction (DLLME): This is a miniaturized version of LLE

where a small volume of extraction solvent and a disperser solvent are injected into the

aqueous sample, forming a cloudy solution.[3] After centrifugation, the sedimented phase

containing the concentrated analytes is collected.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
The separation and detection of tramadol and its metabolites are typically achieved using

reversed-phase liquid chromatography coupled with a tandem mass spectrometer.

Chromatographic Separation:

Columns: C18 columns are most commonly used for the separation of tramadol and its

metabolites.[1][3][6]
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Mobile Phase: The mobile phase usually consists of a mixture of an aqueous component

(e.g., water with formic acid or ammonium acetate) and an organic modifier (e.g.,

methanol or acetonitrile).[1][3][6] Isocratic elution is often employed for a faster run time.[1]

[2][6]

Mass Spectrometric Detection:

Ionization: Electrospray ionization (ESI) in the positive ion mode is the standard technique

for the ionization of tramadol and its metabolites.[3][6]

Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and

sensitivity, where specific precursor-to-product ion transitions are monitored for each

analyte and the internal standard.[1]

Generalized Experimental Workflow
The following diagram illustrates a typical workflow for the quantification of tramadol and its

metabolites in biological samples using LC-MS/MS.
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Caption: A generalized workflow for tramadol metabolite analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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